Cas no 17391-18-3 (Corynoxine B)

• Product Name: Corynoxine B
• CAS No: 17391-18-3
• Molecular Formula: C₂₂H₂₈N₂O₄
• Molecular Weight: 384.4687
• CID: 2076395
• PubChem ID: 10091424

Corynoxine B Properties

Names and Identifiers

• (7R,16E)-17-Methoxy-2-oxo-20betaH-corynox-16-en-16-carbonsae
• (7R,16E)-17-methoxy-2-oxo-20betaH-corynox-16-ene-16-carboxylic acid methyl ester
• 17-methoxy-2-oxo-corynox-16-ene-16-carboxylic acid methyl ester
• Isorhynchophyllin
• isorhynchophylline
• Rhynchophyllin
• Corynoxine B
• (+-)-Isorhynchophyllin
• rhynchophylline
• 7-Isocorynoxine
• Q27138408
• BDBM50566313
• NCGC00482767-02
• MS-26332
• methyl (E)-2-[(3R,6'S,7'S,8'aS)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoate
• SCHEMBL17531564
• MFCD22124999
• HY-N0901A
• CS-3804
• CHEMBL1909423
• AKOS030526655
• 17391-18-3
• CHEBI:70070
• AC-34388
• DA-52068
• methyl (E)-2-((3R,6'S,7'S,8'aS)-6'-ethyl-2-oxospiro(1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine)-7'-yl)-3-methoxyprop-2-enoate

• InChIKey： DAXYUDFNWXHGBE-XYEDMTIPSA-N
• Inchi： InChI=1S/C22H28N2O4/c1-4-14-12-24-10-9-22(17-7-5-6-8-18(17)23-21(22)26)19(24)11-15(14)16(13-27-2)20(25)28-3/h5-8,13-15,19H,4,9-12H2,1-3H3,(H,23,26)/b16-13+/t14-,15+,19+,22-/m1/s1
• SMILES： O=C1[C@@]2(C3=C([H])C([H])=C([H])C([H])=C3N1[H])C([H])([H])C([H])([H])N1C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[H])[C@@]([H])(/C(=C(/[H])\OC([H])([H])[H])/C(=O)OC([H])([H])[H])C([H])([H])[C@]12[H]

Computed Properties

• Exact Mass: 384.204907g/mol
• Surface Charge: 0
• XLogP3: 2.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 384.204907g/mol
• Monoisotopic Mass: 384.204907g/mol
• Topological Polar Surface Area: 67.9Ų
• Heavy Atom Count: 28
• Complexity: 663
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 384.5

Experimental Properties

• LogP: 2.77610
• PSA: 67.87000
• Boiling Point: 560.8±50.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 293.0±30.1 °C
• Solubility: Slightly soluble (3.5 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Other Chemical Reagents